Cas no 57631-11-5 (5-Bromo-3-(trifluoromethyl)-1H-indazole)

5-Bromo-3-(trifluoromethyl)-1H-indazole structure
57631-11-5 structure
Product Name:5-Bromo-3-(trifluoromethyl)-1H-indazole
CAS No:57631-11-5
MF:C8H4BrF3N2
MW:265.029971122742
MDL:MFCD11111670
CID:1003457
PubChem ID:21407814
Update Time:2025-04-20

5-Bromo-3-(trifluoromethyl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-3-(trifluoromethyl)-1H-indazole
    • 1H-INDAZOLE, 5-BROMO-3-(TRIFLUOROMETHYL)-
    • 5-bromo-3-(trifluoromethyl)-2H-indazole
    • 5-Bromo-3-trifluoromethyl-1H-indazole
    • 3-Trifluormethyl-5-brom-indazol
    • 3-trifluoromethyl-5-bromo-indazole
    • 5-bromo-3-trifluoromethyl-1(2)H-indazole
    • ANW-63817
    • CTK8B9984
    • QC-5220
    • SureCN2671800
    • WTI-11399
    • 5-BROMO-
    • DSAREEUXBAIGHA-UHFFFAOYSA-N
    • 8507AB
    • FCH1402791
    • SB15966
    • AX8218505
    • AB0060262
    • AM20120444
    • ST24023936
    • 4C
    • AKOS016003578
    • SY102807
    • A869628
    • DB-072352
    • 57631-11-5
    • CS-0019236
    • SCHEMBL2671800
    • MFCD11111670
    • 5-Bromo-3-(trifluoromethyl)indazole
    • DTXSID70613267
    • EN300-3285090
    • 1H-INDAZOLE,5-BROMO-3-(TRIFLUOROMETHYL)-
    • DS-17024
    • MDL: MFCD11111670
    • Inchi: 1S/C8H4BrF3N2/c9-4-1-2-6-5(3-4)7(14-13-6)8(10,11)12/h1-3H,(H,13,14)
    • InChI Key: DSAREEUXBAIGHA-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2C(C=1)=C(C(F)(F)F)NN=2

Computed Properties

  • Exact Mass: 263.95100g/mol
  • Monoisotopic Mass: 263.95100g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7
  • XLogP3: 3.2

5-Bromo-3-(trifluoromethyl)-1H-indazole Pricemore >>

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